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Compound of Interest

Compound Name: 5'-O-DMT-rI

Cat. No.: B10854480 Get Quote

The key distinction between the two molecules lies in the presence or absence of a hydroxyl

group at the 2' position of the sugar moiety.

5'-O-DMT-inosine (Ribonucleoside): This compound, also referred to as 5''-O-(4,4''-

Dimethoxytrityl)-inosine, has the molecular formula C₃₁H₃₀N₄O₇[1][2].

2'-Deoxy-5'-O-DMT-inosine (Deoxyribonucleoside): This variant lacks the 2'-hydroxyl group

and has a molecular formula of C₃₁H₃₀N₄O₆[3][4].

Molecular Weight Data
The molecular weights of these compounds are derived from their respective molecular

formulas. The data is summarized below for easy comparison.

Compound Name Molecular Formula Molecular Weight ( g/mol )

5'-O-DMT-inosine C₃₁H₃₀N₄O₇ 570.59[2]

2'-Deoxy-5'-O-DMT-inosine C₃₁H₃₀N₄O₆ 554.61

Detailed Molecular Weight Calculation
The molecular weight is calculated by summing the atomic weights of all atoms in the molecule.

The tables below provide a detailed breakdown of this calculation for each compound based on

standard atomic weights (C: 12.011, H: 1.008, N: 14.007, O: 15.999).
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Table 1: Molecular Weight Calculation for 5'-O-DMT-inosine (C₃₁H₃₀N₄O₇)

Element Atom Count
Atomic Weight (
g/mol )

Total Mass ( g/mol )

Carbon (C) 31 12.011 372.341

Hydrogen (H) 30 1.008 30.240

Nitrogen (N) 4 14.007 56.028

Oxygen (O) 7 15.999 111.993

Total 570.602

Table 2: Molecular Weight Calculation for 2'-Deoxy-5'-O-DMT-inosine (C₃₁H₃₀N₄O₆)

Element Atom Count
Atomic Weight (
g/mol )

Total Mass ( g/mol )

Carbon (C) 31 12.011 372.341

Hydrogen (H) 30 1.008 30.240

Nitrogen (N) 4 14.007 56.028

Oxygen (O) 6 15.999 95.994

Total 554.603

Note: The calculated molecular weights may differ slightly from the values found in the

literature due to the use of averaged versus monoisotopic atomic masses.

Logical Workflow for Molecular Weight
Determination
The process of determining the molecular weight of a chemical compound follows a

straightforward logical path from its constituent elements to the final value.
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Caption: Logical workflow for calculating molecular weight.

Experimental Protocols
The determination of a compound's molecular weight is a computational task based on its

known molecular formula. As such, experimental protocols for synthesis or analysis are not

directly applicable to the scope of this specific inquiry. The values presented are calculated

from established atomic weights.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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